Cas no 866-84-2 (tripotassium citrate)

Tripotassium citrate is a highly soluble, odorless potassium salt that exhibits excellent buffering capacity in aqueous solutions. Its pH buffering properties and ability to chelate metal ions make it a versatile component in pharmaceutical applications, cosmetics, and food products, contributing to improved stability and shelf life.
tripotassium citrate structure
tripotassium citrate structure
Product Name:tripotassium citrate
CAS No:866-84-2
MF:C6H8KO7
MW:231.221823692322
CID:40083
PubChem ID:329769721
Update Time:2025-07-18

tripotassium citrate Chemical and Physical Properties

Names and Identifiers

    • tripotassium citrate
    • tri-Potassium citrate
    • Potassium acid citrate
    • 1,2,3-Propanetricarboxylicacid,2-hydroxy-,tripotassiumsalt
    • 2,3-propanetricarboxylicacid,2-hydroxy-tripotassiumsalt
    • kajos
    • kaliksir
    • porekal
    • potassiumcitrateanhydrous
    • seltz-k
    • POTASSIUM CITRATE
    • Tripotassium Phosphate Monohydrate
    • Potassium citrate tribasic solution
    • tripotassium citrate anhydrous
    • HYDROXY CITRIC ACID SYNTHETIC
    • sdTripotassium Citrate
    • SODIUM POTASSIUM
    • Tripotassium citrate andydrous
    • 2-Hydroxy-1,2,3-propanetricarboxylic acid tripotassium salt
    • 枸橼酸钾
    • 柠檬酸钾
    • POTASSIUM CITRATE
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, tripotassium salt (9CI)
    • Citric acid, tripotassium salt (8CI)
    • Litocit
    • Polycitra K
    • Potassium tribasic citrate
    • Urocit K
    • Inchi： 1S/C6H8O7.K/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);
    • InChI Key： NAVWVHRQSDHCHD-UHFFFAOYSA-N
    • SMILES： [K].O=C(CC(CC(O)=O)(C(O)=O)O)O

Computed Properties

  • Exact Mass: 305.89500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless crystalline or white crystalline powder.
  • Density: 1.187
  • PH: 8.0-9.5 (25℃, 1M in H2O)
  • Solubility: H2O: 1 M at 20 °C, clear, colorless
  • PSA: 140.62000
  • LogP: -5.25260
  • Color/Form: 1 M in H2O

tripotassium citrate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1

tripotassium citrate Customs Data

  • HS CODE：2918150000
  • Customs Data：

    China Customs Code:

    2918150000

    Overview:

    2918150000. Citrate and citrate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:4ABxy(Export license,Customs clearance form for Inbound Goods,Customs clearance form for outbound goods export license(processing trade),Export license(Small border trade)). MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    4.Export license
    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods
    x.Export license(processing trade)
    y.Export license(Small border trade)

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    N.Export commodity inspection

    Summary:

    2918150000. other salts and esters of citric acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:4ABXY(export license,certificate of inspection for goods inward,certificate of inspection for goods outwardexport license(processing trade),export license(border small volume trade)). MFN tariff:6.5%. General tariff:30.0%

tripotassium citrate Pricemore >>

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tripotassium citrate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:866-84-2)Potassium Citrate
Order Number:sfd15626
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:866-84-2)Potassium citrate
Order Number:JH044
Stock Status:in Stock
Quantity:25kg
Purity:99.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:866-84-2)Potassium Citrate
Order Number:LE6042;LE18414
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com

tripotassium citrate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

tripotassium citrate Related Literature

Related Categories

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:866-84-2)Potassium Citrate
sfd15626
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Shanghai Jinhuan Chemical CO., LTD.
(CAS:866-84-2)Potassium citrate
JH044
Purity:99.00%
Quantity:25kg
Price ($):Inquiry
Email